Cas no 1601118-72-2 (4-(2-methoxypropoxy)cyclohexane-1-carboxylic Acid)

• Product Name: 4-(2-methoxypropoxy)cyclohexane-1-carboxylic Acid
• CAS No: 1601118-72-2
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 5579863
• PubChem ID: 91636369
• Update Time: 2025-10-18

4-(2-methoxypropoxy)cyclohexane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(2-methoxypropoxy)-
• 4-(2-methoxypropoxy)cyclohexane-1-carboxylic Acid

• Inchi： 1S/C11H20O4/c1-8(14-2)7-15-10-5-3-9(4-6-10)11(12)13/h8-10H,3-7H2,1-2H3,(H,12,13)
• InChI Key： PNJLKSRAMNSWAC-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC(OCC(OC)C)CC1

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 329.8±32.0 °C(Predicted)
• pka: 4.67±0.10(Predicted)

Additional information on 4-(2-methoxypropoxy)cyclohexane-1-carboxylic Acid

4-(2-Methoxypropoxy)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

4-(2-Methoxypropoxy)cyclohexane-1-carboxylic Acid, also known by its CAS number 1601118-72-2, is a versatile organic compound with a unique chemical structure that has garnered significant attention in both academic and industrial research. This compound, belonging to the class of cyclohexane carboxylic acids, exhibits a combination of functional groups that make it suitable for a wide range of applications. In this article, we will delve into its structural properties, synthesis methods, applications, and recent advancements in its utilization across various fields.

The molecular structure of 4-(2-Methoxypropoxy)cyclohexane-1-carboxylic Acid comprises a cyclohexane ring substituted with a carboxylic acid group at the 1-position and a 2-methoxypropoxy group at the 4-position. This substitution pattern imparts unique chemical and physical properties to the compound. The cyclohexane ring provides structural rigidity, while the carboxylic acid group introduces acidity and the potential for hydrogen bonding. The 2-methoxypropoxy group adds an ether functionality, enhancing the compound's solubility in organic solvents and contributing to its reactivity in various chemical reactions.

Recent studies have highlighted the importance of cyclohexane carboxylic acids in drug design due to their ability to act as scaffolds for bioactive molecules. The presence of multiple functional groups in 4-(2-Methoxypropoxy)cyclohexane-1-carboxylic Acid makes it an ideal candidate for further modification through techniques such as esterification, amidation, or alkylation. These modifications can potentially lead to the development of novel pharmaceutical agents with enhanced bioavailability and efficacy.

In terms of synthesis, 4-(2-Methoxypropoxy)cyclohexane-1-carboxylic Acid can be prepared via several routes. One common method involves the alkoxylation of cyclohexanecarboxylic acid using appropriate alkylating agents under basic conditions. Another approach utilizes ring-opening reactions of epoxides or other cyclic intermediates to introduce the desired substituents. The choice of synthesis pathway depends on factors such as reaction efficiency, cost-effectiveness, and scalability for industrial production.

The physical properties of this compound are also worth noting. It has a melting point of approximately 95°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in organic reactions and extractions. Additionally, its stability under normal storage conditions ensures ease of handling and transportation.

Applications of 4-(2-Methoxypropoxy)cyclohexane-1-carboxylic Acid span across various industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of complex molecules with potential therapeutic benefits. For instance, researchers have explored its use in developing anti-inflammatory agents by modifying its structure to enhance selectivity towards specific biological targets.

In materials science, this compound has been investigated for its potential as a precursor in polymer synthesis. Its ability to form ester linkages makes it a valuable building block for creating biodegradable polymers with tailored mechanical properties. Recent advancements in polymer chemistry have demonstrated how such compounds can contribute to sustainable materials development.

The environmental impact of synthesizing and using 4-(2-Methoxypropoxy)cyclohexane-1-carboxylic Acid is another area of interest. Researchers are increasingly focusing on green chemistry principles to minimize waste generation and energy consumption during its production. Innovations such as catalytic processes and solvent-free reactions are being explored to enhance the eco-friendliness of its manufacturing methods.

In conclusion, 4-(2-Methoxypropoxy)cyclohexane-1-carboxylic Acid, CAS number 1601118-72-2, stands out as a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, combined with recent research advancements, positions it as a key player in modern chemical innovation. As scientific understanding continues to evolve, this compound is likely to unlock new possibilities in drug discovery, materials science, and sustainable chemistry practices.